MB21
Overview
Description
MB21 is an inhibitor of dengue type 2 protease. It acts by inhibiting each one of the four serotypes of dengue viruses in infected cells in culture.
Scientific Research Applications
Non-invasive Detection of Fetal Trisomy 21
Research has explored the non-invasive detection of fetal trisomy 21 (T21) using fetal-specific epigenetic biomarkers present in maternal plasma. A study by Lim et al. (2014) applied a methyl-CpG binding domain-based protein (MBD) method for detecting fetal T21. This method used epigenetic markers with high CpG density in maternal plasma, showing potential as a biomarker for non-invasive detection of fetal T21, irrespective of fetal gender (Lim et al., 2014).
Antiviral Drug Development
A benzimidazole derivative named MB21 has been identified as a potent inhibitor of dengue virus type 2 protease. Raut et al. (2015) found that MB21 inhibits the protease of all four serotypes of dengue virus in cell culture. This discovery is significant for the development of a pan-dengue virus antiviral drug, with MB21 showing potential as a candidate for drug optimization (Raut et al., 2015).
Fetal Epigenetic Markers for Non-invasive Prenatal Testing
Another study by Lim et al. (2014) focused on validating the disease-specific epigenetic characteristics of fetal-specific epigenetic markers (EPs) for non-invasive prenatal testing of T21. The research suggested the potential of these EPs as fetal-specific markers, emphasizing the importance of considering disease-specific epigenetic characteristics in developing fetal-specific EPs (Lim et al., 2014).
Molecular Beacon for mRNA Expression Monitoring
The development of a molecular beacon (MB) specific for the tumor suppressor gene p21 has enabled real-time detection of mRNA expression in living cells. This advancement, as described by Hongxing et al. (2008), presents significant opportunities for cell biology research, disease diagnostics, and drug discovery. The study demonstrated the MB's capability to detect p21 mRNA expression levels in nasopharyngeal carcinoma cells, offering a new approach to mRNA detection (Hongxing et al., 2008).
properties
CAS RN |
1870007-38-7 |
|---|---|
Product Name |
MB21 |
Molecular Formula |
C21H12ClN3O2S |
Molecular Weight |
405.85 |
IUPAC Name |
(E)-4-{5-[2-(5-Chloro-1H-benzoimidazol-2-yl)-2-cyano-vinyl]-thiophen-2-yl}-benzoic acid |
InChI |
InChI=1S/C21H12ClN3O2S/c22-15-5-7-17-18(10-15)25-20(24-17)14(11-23)9-16-6-8-19(28-16)12-1-3-13(4-2-12)21(26)27/h1-10H,(H,24,25)(H,26,27)/b14-9+ |
InChI Key |
KCRGBCOERUHZLY-NTEUORMPSA-N |
SMILES |
O=C(O)C1=CC=C(C2=CC=C(/C=C(C3=NC4=CC(Cl)=CC=C4N3)\C#N)S2)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MB21; MB-21; MB 21; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(E)-1-(4-chloro-2-hydroxyphenyl)propylideneamino]-2-(3-morpholin-4-ylpropylamino)pyridine-4-carboxamide](/img/structure/B608784.png)
